Cas no 2419705-09-0 (5-bromo-N-(4-bromo-2-methylphenyl)-2,4-dimethylbenzene-1-sulfonamide)

• Product name: 5-bromo-N-(4-bromo-2-methylphenyl)-2,4-dimethylbenzene-1-sulfonamide
• CAS No: 2419705-09-0
• MF: C₁₅H₁₅Br₂NO₂S
• MW: 433.158101320267
• CID: 5361206

5-bromo-N-(4-bromo-2-methylphenyl)-2,4-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-N-(4-bromo-2-methylphenyl)-2,4-dimethylbenzenesulfonamide
• 5-bromo-N-(4-bromo-2-methylphenyl)-2,4-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C15H15Br2NO2S/c1-9-6-11(3)15(8-13(9)17)21(19,20)18-14-5-4-12(16)7-10(14)2/h4-8,18H,1-3H3
• InChI Key： GIEVTQPMPYVQGF-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(Br)C=C2C)(=O)=O)=CC(Br)=C(C)C=C1C

Experimental Properties

• Density: 1.667±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 496.9±55.0 °C(Predicted)
• pka: 7.93±0.10(Predicted)

Additional information on 5-bromo-N-(4-bromo-2-methylphenyl)-2,4-dimethylbenzene-1-sulfonamide

Recent Advances in the Study of 5-bromo-N-(4-bromo-2-methylphenyl)-2,4-dimethylbenzene-1-sulfonamide (CAS: 2419705-09-0)

The compound 5-bromo-N-(4-bromo-2-methylphenyl)-2,4-dimethylbenzene-1-sulfonamide (CAS: 2419705-09-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly as a modulator of specific biological pathways. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, shedding light on its mechanism of action and potential clinical applications.

One of the key findings from recent research is the compound's role as a potent inhibitor of certain enzymes involved in inflammatory and oncogenic pathways. In vitro studies have demonstrated that 5-bromo-N-(4-bromo-2-methylphenyl)-2,4-dimethylbenzene-1-sulfonamide exhibits high binding affinity to target proteins, leading to significant suppression of downstream signaling cascades. These findings suggest its potential utility in developing novel anti-inflammatory and anti-cancer therapies.

Structural analysis of the compound has revealed unique interactions with its biological targets. The presence of bromine atoms at specific positions enhances its binding efficiency and selectivity, while the sulfonamide moiety contributes to its stability and solubility. These structural features make it a valuable scaffold for further medicinal chemistry optimization.

Recent advancements in synthetic methodologies have also improved the efficiency of producing 5-bromo-N-(4-bromo-2-methylphenyl)-2,4-dimethylbenzene-1-sulfonamide. Novel catalytic systems and green chemistry approaches have been employed to reduce reaction times and increase yields, making large-scale production more feasible for preclinical and clinical studies.

In addition to its therapeutic potential, the compound has been investigated for its pharmacokinetic properties. Studies have shown favorable absorption, distribution, metabolism, and excretion (ADME) profiles, with low toxicity observed in animal models. These findings support its further development as a drug candidate.

Future research directions include exploring the compound's efficacy in more complex disease models, optimizing its formulation for enhanced bioavailability, and investigating potential combination therapies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 5-bromo-N-(4-bromo-2-methylphenyl)-2,4-dimethylbenzene-1-sulfonamide (CAS: 2419705-09-0) represents a promising candidate for drug development, with recent studies highlighting its therapeutic potential and favorable pharmacological properties. Continued research in this area is likely to yield significant breakthroughs in the treatment of inflammatory and neoplastic diseases.